Bromodiphenyl ethers
Bromodiphenyl ethers (BDPE) are a class of organobromine compounds that consist of two phenyl rings connected by an oxygen atom and bearing one or more bromine atoms. These compounds have been widely used in various industries, including flame retardants, plasticizers, and adhesives due to their excellent chemical stability and flame-retardant properties. However, concerns over their potential environmental and health impacts have led to restrictions on their use in many countries.
BDPE are known for their low solubility in water but high solubility in organic solvents. They exhibit relatively low volatility and thermal stability. In terms of toxicity, BDPE can pose a risk through bioaccumulation and may cause various health effects such as liver damage and thyroid disruption upon prolonged exposure. Given these properties, strict regulations and environmental monitoring are crucial to mitigate potential risks associated with their usage.
In applications where flame retardancy is required, alternative compounds or more environmentally friendly technologies should be considered to ensure compliance with current safety standards and reduce environmental pollution.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Amino((1-aza-2-(2-(4-bromophenoxy)-5-nitrophenyl)vinyl)amino)methane-1-thione | 1025258-26-7 | C14H11BrN4O3S |
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4-(2-Bromo-4,5-difluorophenoxy)aniline | 869676-91-5 | C12H8BrF2NO |
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N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-phenylethene-1-sulfonamide | 783318-78-5 | C21H15BrF3NO3S |
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PBDE 202 | 67797-09-5 | C12H2OBr8 |
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WAY-213613 | 868359-05-1 | C16H13BrF2N2O4 |
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PBDE 71 | 189084-62-6 | C12H6OBr4 |
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Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl- | 289717-60-8 | C14H12NOCl2Br |
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2-Bromo-4-methoxy-5-(4-nitrophenoxy)benzaldehyde | 851277-03-7 | C14H10BrNO5 |
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2,4-Dibromo-1-(3-bromophenoxy)benzene | 147217-77-4 | C12H7Br3O |
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N-4-(4-bromophenoxy)phenyl-2-chloroacetamide | 36160-96-0 | C14H11NO2ClBr |
Related Literature
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L. O. Mair,B. A. Evans,A. Nacev,P. Y. Stepanov,R. Hilaman,S. Chowdhury,S. Jafari,B. Shapiro,I. N. Weinberg Nanoscale, 2017,9, 3375-3381
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Paul C. Young,Nina A. Schopf,Ai-Lan Lee Chem. Commun., 2013,49, 4262-4264
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Qijiu Deng,Congcong Tian,Zongbin Luo,Yangyang Zhou,Bo Gou,Haixuan Liu,Rong Yang Chem. Commun., 2020,56, 12234-12237
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Zongke He,Hui Niu,Nan Zheng,Shuhui Liu,Yang Li Polym. Chem., 2019,10, 4789-4800
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Alma R. Morales,Gheorghe Luchita,Ciceron O. Yanez,Mykhailo V. Bondar,Olga V. Przhonska Org. Biomol. Chem., 2010,8, 2600-2608
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Catia Morelli,Luca Scrivano,Maria Stefania Sinicropi,Maria Grazia Cesario,Sebastiano Candamano,Francesco Puoci,Diego Sisci RSC Adv., 2015,5, 65308-65315
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8. Back cover
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S. Meier,I. Sádaba,S. K. Kristensen,S. Saravanamurugan,A. Riisager,P. Fristrup,T. Skrydstrup,E. Taarning Green Chem., 2016,18, 3360-3369
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